Cas no 2136-75-6 ((Triphenylphosphoranylidene)acetaldehyde)

(Triphenylphosphoranylidene)acetaldehyde is a versatile Wittig reagent widely used in organic synthesis for the formation of α,β-unsaturated aldehydes via olefination reactions. Its key advantages include high reactivity with carbonyl compounds, enabling efficient carbon-carbon double bond formation under mild conditions. The triphenylphosphine ylide moiety ensures selective aldehyde generation, making it valuable in constructing complex molecular frameworks. It is particularly useful in pharmaceutical and fine chemical synthesis, where precise control over alkene geometry is required. The reagent is stable under standard handling conditions and offers consistent performance in both academic and industrial applications. Its compatibility with a range of functional groups further enhances its utility in multistep synthetic routes.
(Triphenylphosphoranylidene)acetaldehyde structure
2136-75-6 structure
Product Name:(Triphenylphosphoranylidene)acetaldehyde
CAS No:2136-75-6
MF:C20H17OP
MW:304.322146177292
MDL:MFCD00006994
CID:84137
PubChem ID:75051
Update Time:2025-09-28

(Triphenylphosphoranylidene)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • Formylmethylenetriphenylphosphorane
    • Acetaldehyde, (triphenylphosphoranylidene)-
    • (TRIPHENYLPHOSPHORANYLIDENE)ACETALDEHYDE
    • (FORMYLMETHYLENE)TRIPHENYLPHOSPHORANE
    • FMY
    • TriPhenylPhosphine(TPP)
    • FORMYLMETHYLENETRIPHENYLPHOSPORANE
    • 2-(Triphenylphosphoranylidene)acetaldehyde
    • triphenylphosphoranylideneacetaldehyde
    • Trippett's reagent
    • Triphenyl phosphorous
    • Formylmethylene triphenylphosphorane
    • CQCAYWAIRTVXIY-UHFFFAOYSA-N
    • (triphenylphosphoranylidene) acetaldehyde
    • (Triphenylphosphoranylidene)acetaldehyde, 97%
    • KSC492C5L
    • formylmethylene-triphe
    • (triphenyl-lambda*5*-phosphanylidene)-acetaldehyde
    • MFCD00006994
    • SCHEMBL181926
    • C20H17OP
    • triphenylphosphoranylidene acetaldehyde
    • 2-triphenylphosphoranylideneacetaldehyde
    • A815294
    • formylmethylidenetriphenylphosphorane
    • P7LZM6552K
    • EINECS 218-375-6
    • Z62436289
    • NS00026849
    • Acetaldehyde, 2-(triphenylphosphoranylidene)-
    • BCP22984
    • EN300-18526
    • 2136-75-6
    • FT-0604969
    • (2-Oxoethylidene)triphenylphosphorane
    • (formylmethylene)-triphenylphosphorane
    • 2-(triphenyl-lambda5-phosphanylidene)acetaldehyde
    • SY030499
    • CS-M0489
    • (triphenylphosphoranylidene)-acetaldehyde
    • formylmethylene-triphenylphosphorane
    • AM20060547
    • (Triphenylphosphoranylidene)acetaldehyde, 95%
    • formylmethylene-triphenylphosphoran
    • J-502071
    • DTXSID60175622
    • T2001
    • 2-(triphenylphosphoranylidene) acetaldehyde
    • AKOS005259852
    • formylmethylenetriphenyl phosphorane
    • (Triphenylphosphoranylidene)acetaldehyde, technical, >=95% (NT/PNMR)
    • (triphenylphosphoranylidene)acetoaldehyde
    • A1-00320
    • HY-75884
    • E5-phosphanylidene)acetaldehyde
    • 2-(triphenyl-??-phosphanylidene)acetaldehyde
    • DB-009744
    • 2-(triphenyl-
    • (Triphenylphosphoranylidene)acetaldehyde
    • MDL: MFCD00006994
    • Inchi: 1S/C20H17OP/c21-16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H
    • InChI Key: CQCAYWAIRTVXIY-UHFFFAOYSA-N
    • SMILES: P(=CC=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
    • BRN: 523797

Computed Properties

  • Exact Mass: 304.10200
  • Monoisotopic Mass: 304.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Pink or brown powder
  • Density: 1.16
  • Melting Point: 185-188 °C (lit.)
  • Boiling Point: 472.6°C at 760 mmHg
  • Flash Point: 239.6°C
  • Refractive Index: 1.62
  • Solubility: Soluble in Chloroform, Methanol.
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 26.88000
  • LogP: 2.98160
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

(Triphenylphosphoranylidene)acetaldehyde Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Storage Condition:0-10°C
  • Risk Phrases:R36/37/38

(Triphenylphosphoranylidene)acetaldehyde Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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(Triphenylphosphoranylidene)acetaldehyde Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2136-75-6)三苯基磷
Order Number:LE1722293;LE2054
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:2136-75-6)(FORMYLMETHYLENE)TRIPHENYLPHOSPHORANE
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Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
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Email:sales2@senfeida.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2136-75-6)三苯基磷
LE1722293;LE2054
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:2136-75-6)(FORMYLMETHYLENE)TRIPHENYLPHOSPHORANE
sfd14464
Purity:99%
Quantity:200KG
Price ($):Inquiry
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